Cas no 109129-67-1 (Naphtho[1,2-d]thiazole,2,5-dimethyl-)

Naphtho[1,2-d]thiazole,2,5-dimethyl- structure
109129-67-1 structure
Product Name:Naphtho[1,2-d]thiazole,2,5-dimethyl-
CAS No:109129-67-1
MF:C13H11NS
MW:213.298141717911
CID:128298
PubChem ID:71434649
Update Time:2025-04-18

Naphtho[1,2-d]thiazole,2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-d]thiazole,2,5-dimethyl-
    • Naphtho[1,2-d]thiazole, 2,5-dimethyl- (6CI,9CI)
    • 109129-67-1
    • 2,5-dimethylnaphtho[1,2-d][1,3]thiazole
    • SCHEMBL18015482
    • YWQPKZVCDFOVDP-UHFFFAOYSA-N
    • naphtho[1,2-d]thiazole, 2,5-dimethyl-
    • 2,5-Dimethylnaphtho[1,2-d]thiazole
    • Inchi: 1S/C13H11NS/c1-8-7-12-13(14-9(2)15-12)11-6-4-3-5-10(8)11/h3-7H,1-2H3
    • InChI Key: YWQPKZVCDFOVDP-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2=C1C=C(C)C1C=CC=CC=12

Computed Properties

  • Exact Mass: 213.06122053g/mol
  • Monoisotopic Mass: 213.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 41.1Ų
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